TAK-242 S enantiomer
TAK-242 S enantiomer
Brand Name:
Vulcanchem
CAS No.:
243984-10-3
VCID:
VC0005552
InChI:
InChI=1S/C15H17ClFNO4S/c1-2-22-15(19)11-5-3-4-6-14(11)23(20,21)18-13-8-7-10(17)9-12(13)16/h5,7-9,14,18H,2-4,6H2,1H3/t14-/m0/s1
SMILES:
CCOC(=O)C1=CCCCC1S(=O)(=O)NC2=C(C=C(C=C2)F)Cl
Molecular Formula:
C15H17ClFNO4S
Molecular Weight:
361.8 g/mol
TAK-242 S enantiomer
CAS No.: 243984-10-3
Inhibitors
VCID: VC0005552
Molecular Formula: C15H17ClFNO4S
Molecular Weight: 361.8 g/mol
| CAS No. | 243984-10-3 |
|---|---|
| Product Name | TAK-242 S enantiomer |
| Molecular Formula | C15H17ClFNO4S |
| Molecular Weight | 361.8 g/mol |
| IUPAC Name | ethyl (6S)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohexene-1-carboxylate |
| Standard InChI | InChI=1S/C15H17ClFNO4S/c1-2-22-15(19)11-5-3-4-6-14(11)23(20,21)18-13-8-7-10(17)9-12(13)16/h5,7-9,14,18H,2-4,6H2,1H3/t14-/m0/s1 |
| Standard InChIKey | LEEIJTHMHDMWLJ-AWEZNQCLSA-N |
| Isomeric SMILES | CCOC(=O)C1=CCCC[C@@H]1S(=O)(=O)NC2=C(C=C(C=C2)F)Cl |
| SMILES | CCOC(=O)C1=CCCCC1S(=O)(=O)NC2=C(C=C(C=C2)F)Cl |
| Canonical SMILES | CCOC(=O)C1=CCCCC1S(=O)(=O)NC2=C(C=C(C=C2)F)Cl |
| Synonyms | ethyl (6S)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohexene-1-carboxylate |
| PubChem Compound | 11545031 |
| Last Modified | Nov 11 2021 |
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